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Compound of Interest

Compound Name: 2-Hexanoylthiophene

Cat. No.: B1595107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexanoylthiophene, also known as 1-(2-thienyl)-1-hexanone, is a chemical compound

belonging to the thiophene family. Thiophenes are a class of heterocyclic compounds

containing a five-membered ring with four carbon atoms and one sulfur atom. This class of

compounds has garnered significant interest in the fields of medicinal chemistry and materials

science due to their diverse biological activities and electronic properties. This guide provides a

comprehensive overview of the physicochemical properties, synthesis, and potential biological

relevance of 2-Hexanoylthiophene, tailored for professionals in research and drug

development.

Physicochemical Properties
A summary of the key quantitative data for 2-Hexanoylthiophene is presented below,

providing a quick reference for its fundamental chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1595107?utm_src=pdf-interest
https://www.benchchem.com/product/b1595107?utm_src=pdf-body
https://www.benchchem.com/product/b1595107?utm_src=pdf-body
https://www.benchchem.com/product/b1595107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 182.28 g/mol [1]

Molecular Formula C10H14OS [1]

CAS Number 26447-67-6

Boiling Point 117-119 °C (at 1 Torr)

Synonyms
1-(2-Thienyl)-1-hexanone,

Pentyl 2-thienyl ketone
[1]

Synthesis of 2-Hexanoylthiophene
A detailed experimental protocol for the synthesis of 2-Hexanoylthiophene is outlined below.

This procedure is based on a Friedel-Crafts acylation reaction.

Experimental Protocol
Materials:

Thiophene (2.23 mol)

n-Hexanoyl chloride (2.23 mol)

Dry benzene (2.7 L)

Tin(IV) chloride (SnCl4) (0.913 mol)

10% Hydrochloric acid (HCl)

5% Sodium carbonate (Na2CO3)

Calcium chloride (CaCl2)

Water

Procedure:
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Combine thiophene, n-hexanoyl chloride, and dry benzene in a 5-liter, five-necked flask.

Cool the mixture to below 0°C.

While stirring, add SnCl4 dropwise over a period of 1 hour, maintaining the temperature

below 0°C.

Continue stirring the mixture for 30 minutes at a temperature below 0°C.

Allow the mixture to gradually warm to room temperature while stirring for an additional 3.5

hours.

After the reaction is complete, add 2 liters of 10% HCl to the reaction mixture and stir for 10

minutes.

Separate the organic layer and wash it successively with 500 ml of 10% HCl (three times),

water, 5% Na2CO3, and finally water again.

Dry the organic layer with CaCl2.

Remove the solvent by distillation to obtain the crude product.

Purify the crude product by reduced-pressure distillation in a nitrogen atmosphere to yield

pure 2-Hexanoylthiophene.[1]

Synthesis Workflow
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Drying:
CaCl2
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Final Product:
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8
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A flowchart illustrating the key stages in the synthesis of 2-Hexanoylthiophene.
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Biological and Pharmacological Context
While specific studies on the biological activity of 2-Hexanoylthiophene are limited, the

broader class of thiophene derivatives is known to exhibit a wide range of pharmacological

effects. Thiophene-containing compounds have been investigated for their potential as:

Antimicrobial agents

Antiviral agents

Anti-inflammatory agents

Cytotoxic agents

Nematicidal and insecticidal agents

Furthermore, certain 2-aminothiophene derivatives have been identified as allosteric

modulators of the A1 adenosine receptor, suggesting a potential role in neuromodulation and

as targets for novel therapeutics. The diverse biological activities of thiophenes highlight the

potential of 2-Hexanoylthiophene as a scaffold or intermediate in the development of new

therapeutic agents. Further research is warranted to specifically evaluate the biological profile

of 2-Hexanoylthiophene.

Potential Pharmacological Activities of Thiophene
Derivatives

Thiophene Derivatives

Antimicrobial Activity Anti-inflammatory Activity Antiviral Activity Cytotoxic Activity Neuromodulatory Activity
(e.g., A1 Adenosine Receptor Modulation)

Click to download full resolution via product page

A diagram showing the diverse potential pharmacological activities of thiophene derivatives.
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Conclusion
2-Hexanoylthiophene is a readily synthesizable compound with well-defined physicochemical

properties. While direct biological data for this specific molecule is not extensively available, its

structural class, the thiophenes, is of significant interest in drug discovery. The provided

synthesis protocol offers a clear pathway for obtaining this compound for further investigation.

Researchers and drug development professionals are encouraged to explore the potential of 2-
Hexanoylthiophene as a building block or a lead compound in the development of novel

therapeutics, leveraging the known diverse bioactivities of the thiophene scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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